6-Bromobenzo[b]thiophene 1,1-dioxide

• IUPAC Name: 6-bromo-1-benzothiophene 1,1-dioxide
• InChI: InChI=1S/C8H5BrO2S/c9-7-2-1-6-3-4-12(10,11)8(6)5-7/h1-5H
• InChI Key: RLNMVIHJGUEPEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CS2(=O)=O)Br
• Molecular Formula: C8H5BrO2S
• Molecular Weight: 245.09 g/mol

Description

6-Bromobenzo[b]thiophene 1,1-dioxide is a chemical compound with the molecular formula C8H5BrO2S. It is a derivative of benzo[b]thiophene, where the sulfur atom is oxidized to a sulfone group, and a bromine atom is attached to the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromobenzo[b]thiophene 1,1-dioxide can be achieved through various methods. One common approach involves the reaction of sulfonhydrazides with internal alkynes under electrochemical conditions. This method utilizes graphite felt electrodes under constant current electrolysis in an undivided electrolytic cell at room temperature, with Et4NPF6 as the electrolyte and HFIP/CH3NO2 as the co-solvent .

Industrial Production Methods: While specific industrial production methods for this compound are not extensively documented, the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of efficient catalysts, and implementation of green chemistry practices, are likely to be applied to ensure high yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions: 6-Bromobenzo[b]thiophene 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can convert the sulfone group back to a sulfide.

Substitution: The bromine atom can be substituted with other nucle